Cas no 771582-25-3 (3,5-Bis(trifluoromethyl)-4-chlorobenzylamine)
771582-25-3 structure
Product Name:3,5-Bis(trifluoromethyl)-4-chlorobenzylamine
CAS No:771582-25-3
MF:C9H6ClF6N
MW:277.594062328339
CID:4790928
Update Time:2023-08-17
3,5-Bis(trifluoromethyl)-4-chlorobenzylamine Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Bis(trifluoromethyl)-4-chlorobenzylamine
-
- Inchi: 1S/C9H6ClF6N/c10-7-5(8(11,12)13)1-4(3-17)2-6(7)9(14,15)16/h1-2H,3,17H2
- InChI Key: DTWQOBLAQSVIGB-UHFFFAOYSA-N
- SMILES: ClC1=C(C(F)(F)F)C=C(CN)C=C1C(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 239
- XLogP3: 3.2
- Topological Polar Surface Area: 26
3,5-Bis(trifluoromethyl)-4-chlorobenzylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A012000769-1g |
3,5-Bis(trifluoromethyl)-4-chlorobenzylamine |
771582-25-3 | 97% | 1g |
$1460.20 | 2023-09-01 |
3,5-Bis(trifluoromethyl)-4-chlorobenzylamine Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
771582-25-3 (3,5-Bis(trifluoromethyl)-4-chlorobenzylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk